BENGHE Foundational & Exploratory

Check Availability & Pricing

Dihydrolinalool: A Technical Guide to its
Olfactory Properties and Scent Profile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dihydrolinalool

Cat. No.: B102403

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydrolinalool (IUPAC name: 3,7-Dimethyl-6-octen-3-0l) is a tertiary alcohol of significant
interest in the fields of fragrance chemistry, sensory science, and consumer product
formulation. Valued for its fresh, clean, and complex floral aroma, it serves as a crucial
ingredient in a wide array of applications, from fine perfumery to household products. Its
superior chemical stability, particularly in harsh product bases where compounds like linalool
might degrade, makes it a versatile and reliable component for achieving persistent and
pleasant floralcy.[1]

This technical guide provides an in-depth analysis of the olfactory properties of
dihydrolinalool, supported by quantitative data, detailed experimental methodologies for its
sensory evaluation, and a review of the biochemical pathways governing its perception.

Chemical and Physical Properties

A foundational understanding of dihydrolinalool begins with its basic chemical and physical
characteristics, which are summarized below.
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Property Value
IUPAC Name 3,7-Dimethyl-6-octen-3-ol
Synonyms 1,2-Dihydrolinalool, 3,7-Dimethyl-6-octene-3-ol
CAS Number 18479-51-1
Molecular Formula C10H200
Molecular Weight 156.27 g/mol
Appearance Colorless Liquid
Purity (Typical) > 95-97% (by GC)
Source:[2]

Olfactory Profile and Sensory Data

The scent of dihydrolinalool is multifaceted, primarily categorized within the Floral odor family.
[1] Its profile is prized by perfumers for a fresh and clean character that bridges citrus top notes
with floral heart compositions.[1][3]

The detailed olfactory descriptors include:

o Primary Notes: A dominant fresh, clean floral character reminiscent of lily-of-the-valley
(muguet) and bois de rose (rosewood).

o Secondary Notes: Brightening citrus freshness.

o Subtle Nuances: Soft woody undertones, with some evaluators noting subtle blueberry and
green or "weedy" facets.

Quantitative Olfactory Data

While a specific odor detection threshold (ODT) for dihydrolinalool in a standardized medium
like water or air is not readily available in published literature, other quantitative and semi-
quantitative metrics have been established through sensory analysis. The "Threshold of
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Concern" is a toxicological value and should not be confused with a sensory detection
threshold.

Parameter Value | Description Source

Odor Family Floral, Citrus, Lavender

Medium (Rated 4/10 on a
Odor Strength ) )
direct evaluation scale)

Restrained (Rated 3/10 for

Impact in Blend ) o -
impact within a composition)

L ) Lasts approximately 12 hours
ongevi
et on a smelling strip.

_ Data not available in cited
Odor Detection Threshold )
literature.

Experimental Protocols for Olfactory Analysis

The characterization of aroma compounds like dihydrolinalool relies on standardized
instrumental and sensory evaluation techniques.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful analytical technique that combines the separation capabilities of gas
chromatography with the sensitivity of the human nose as a detector. This method is essential
for identifying which specific volatile compounds in a complex mixture are responsible for its
aroma.

Methodology:

o Sample Preparation: The analyte (e.g., a fragrance oil containing dihydrolinalool) is diluted
in an appropriate solvent. For headspace analysis, the volatile compounds are collected from
the air above the sample.

« Injection and Separation: The sample is injected into a gas chromatograph, where
compounds are separated based on their boiling points and affinity for the stationary phase
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of the GC column.

Column Effluent Splitting: At the end of the column, the effluent is split. One portion is
directed to a conventional chemical detector (such as a Mass Spectrometer, MS, or Flame
lonization Detector, FID) for compound identification and quantification.

Olfactometry Port: The other portion of the effluent is mixed with humidified air and directed
to a heated sniffing port (olfactory detection port, ODP).

Sensory Detection: A trained sensory panelist or "assessor" sniffs the ODP and records the
time, intensity, and description of any perceived odors.

Data Correlation: The data from the chemical detector (retention time, mass spectrum) is
correlated with the sensory data to identify the specific odor-active compounds.
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Caption: Experimental workflow for Gas Chromatography-Olfactometry (GC-O) analysis.
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Sensory Panel Analysis

Descriptive sensory analysis provides the qualitative and quantitative data on the perceived
scent profile. This requires a highly controlled environment and trained panelists.

Methodology:

o Objective Definition: The goal of the test is clearly defined (e.g., to characterize the scent
profile of dihydrolinalool on a smelling strip over time).

» Panelist Selection and Training: Panelists are screened for normal olfactory acuity and
trained to identify and rate the intensity of various standard aroma chemicals and fragrance
notes.

o Sample Preparation and Presentation: Dihydrolinalool is diluted to a standard
concentration (e.g., 10% in a neutral solvent like ethanol) and applied to standardized
smelling strips. Samples are coded and presented blindly to panelists to prevent bias.

o Controlled Environment: Evaluations are conducted in isolated, odor-free sensory booths
with controlled temperature and humidity.

» Evaluation Protocol: Panelists smell the strips at set time intervals (e.g., immediately, after 15
minutes, 1 hour, 4 hours, 12 hours) and rate the intensity of predefined sensory attributes
(e.g., floral, citrus, woody, green) on a structured scale (e.g., a 15-point scale). They also
provide free-form descriptors.

o Data Analysis: The quantitative ratings are statistically analyzed (e.g., using ANOVA, PCA) to
generate a consensus sensory profile and track the evolution of the scent over time (the
"dry-down").

Olfactory Signaling Pathway

The perception of dihydrolinalool begins with a complex signal transduction cascade in the
olfactory epithelium. Like other odorants, it is detected by a large family of G-protein coupled
receptors (GPCRS).

Key Steps in Olfactory Transduction:
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Binding: A dihydrolinalool molecule binds to a specific Olfactory Receptor (OR) on the cilia
of an Olfactory Sensory Neuron (OSN).

G-Protein Activation: This binding event activates an associated G-protein, specifically the
olfactory-specific G-protein (G-olf).

Second Messenger Production: The activated G-olf stimulates the enzyme Adenylyl Cyclase
[1l, which converts ATP into cyclic AMP (cCAMP), a second messengetr.

lon Channel Opening: cAMP binds to and opens cyclic nucleotide-gated (CNG) ion channels.

Depolarization: The opening of CNG channels allows an influx of positive ions (Na* and
Ca?*) into the neuron, causing the cell membrane to depolarize. This initial change in
membrane potential is the receptor potential.

Signal Amplification: The influx of Ca?* opens calcium-activated chloride (Cl~) channels. Due
to a high intracellular chloride concentration in OSNSs, chloride ions flow out of the cell,
further depolarizing it and amplifying the signal.

Action Potential: If the depolarization reaches a certain threshold, it triggers an action
potential (an electrical signal) that travels along the neuron's axon.

Signal Transmission to the Brain: The axon projects to the olfactory bulb in the brain, where it
synapses with other neurons in a structure called a glomerulus. This signal is then relayed to
higher cortical areas for conscious perception of the smell.
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Caption: Simplified diagram of the olfactory signal transduction pathway.
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Conclusion

Dihydrolinalool is a well-characterized aroma chemical with a desirable and complex olfactory
profile dominated by fresh floral, lily, and citrus notes. Its stability and moderate, clean
character make it an invaluable tool for researchers and formulators. While its qualitative scent
profile is thoroughly documented, a publicly available, quantitative odor detection threshold
remains an area for future research. The methodologies of GC-O and trained sensory panels
are the gold standards for its evaluation, and its perception is governed by the canonical
cAMP-mediated olfactory signaling pathway. This guide provides the foundational technical
knowledge required for the effective study and application of this important fragrance
ingredient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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